4-((1-((3-chloro-4-fluorophenyl)sulfonyl)azetidin-3-yl)oxy)-1,6-dimethylpyridin-2(1H)-one

• IUPAC Name: 4-[1-(3-chloro-4-fluorophenyl)sulfonylazetidin-3-yl]oxy-1,6-dimethylpyridin-2-one
• InChI: InChI=1S/C16H16ClFN2O4S/c1-10-5-11(6-16(21)19(10)2)24-12-8-20(9-12)25(22,23)13-3-4-15(18)14(17)7-13/h3-7,12H,8-9H2,1-2H3
• InChI Key: XVOVHSMKWDTKBB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=O)N1C)OC2CN(C2)S(=O)(=O)C3=CC(=C(C=C3)F)Cl
• Molecular Formula: C16H16ClFN2O4S
• Molecular Weight: 386.8 g/mol

Description

4-((1-((3-chloro-4-fluorophenyl)sulfonyl)azetidin-3-yl)oxy)-1,6-dimethylpyridin-2(1H)-one is a useful research compound. Its molecular formula is C16H16ClFN2O4S and its molecular weight is 386.82. The purity is usually 95%.
BenchChem offers high-quality 4-((1-((3-chloro-4-fluorophenyl)sulfonyl)azetidin-3-yl)oxy)-1,6-dimethylpyridin-2(1H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-((1-((3-chloro-4-fluorophenyl)sulfonyl)azetidin-3-yl)oxy)-1,6-dimethylpyridin-2(1H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antimicrobial Activity

• Research on the synthesis of new pyrimidine-azetidinone analogues has shown potential for antimicrobial, in vitro antimicrobial, and antitubercular activities. These compounds have been synthesized and evaluated for their biological activities against various bacterial and fungal strains, as well as Mycobacterium tuberculosis, indicating their potential in designing antibacterial and antituberculosis agents (M. Chandrashekaraiah et al., 2014).

• Another study focused on azetidin-2-one based phenyl sulfonyl pyrazoline derivatives, synthesizing a new series and characterizing them for their antimicrobial activity. These compounds were tested against a range of bacterial and fungal infections, demonstrating their potential in developing new antibacterial and antifungal therapies (Shailesh H. Shah et al., 2014).

Antidepressant and Nootropic Agents

• The synthesis and pharmacological evaluation of Schiff’s bases and 2-azetidinones of isonocotinyl hydrazone as potential antidepressant and nootropic agents have been explored. Some compounds exhibited significant antidepressant activity, and others showed promising nootropic activity, underscoring the potential of the 2-azetidinone skeleton as a central nervous system active agent (Asha B. Thomas et al., 2016).

Advanced Materials Research

• Studies have also been conducted on the synthesis and properties of novel soluble fluorinated polyamides containing pyridine and sulfone moieties. These research efforts are directed towards developing materials with specific characteristics such as low dielectric constants, high transparency, and mechanical strength, potentially useful in electronics and other high-tech applications (Xiao-Ling Liu et al., 2013).